molecular formula C11H16O3 B8443062 Cyclopropyl-4,4-diethoxy-but-2-yn-1-one

Cyclopropyl-4,4-diethoxy-but-2-yn-1-one

Cat. No. B8443062
M. Wt: 196.24 g/mol
InChI Key: NDCCYOLWFNPISN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclopropyl-4,4-diethoxy-but-2-yn-1-one is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclopropyl-4,4-diethoxy-but-2-yn-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclopropyl-4,4-diethoxy-but-2-yn-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cyclopropyl-4,4-diethoxy-but-2-yn-1-one

Molecular Formula

C11H16O3

Molecular Weight

196.24 g/mol

IUPAC Name

1-cyclopropyl-4,4-diethoxybut-2-yn-1-one

InChI

InChI=1S/C11H16O3/c1-3-13-11(14-4-2)8-7-10(12)9-5-6-9/h9,11H,3-6H2,1-2H3

InChI Key

NDCCYOLWFNPISN-UHFFFAOYSA-N

Canonical SMILES

CCOC(C#CC(=O)C1CC1)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,3-Diethoxy-1-propyne (10 mL, 70 mmol) was dissolved under argon in THF (150 mL) and cooled to −70° C. Then a 1.6 M solution of n-butyllithium in hexane (48 mL, 77 mmol) was added slowly at −70° C., then allowed to warm to −30° C. and stirred at −30° C. for 30 min, then cooled again to −70° C. Cyclopropanecarboxylic acid methoxy-methyl-amide (10 g, 77 mmol) was added at once at −70° C. (the temperature rose to −50°) then stirred without cooling until 0° C. was reached, then quenched with sat. NH4Cl solution (20 mL). Extraction: 2×AcOEt, 1× sat. NH4Cl, 1× sat. NaCl. The crude brown oil (15 g) was purified by chromatography on silica gel in heptane/ethyl acetate 10:1. One obtained 6 g (43%) of a yellowish oil. MS: m/z=151(M).
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
48 mL
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Yield
43%

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